Cas no 20600-69-5 (3-Cyclohexyl-1,2,3-oxadiazol-3-ium-5-olate)
20600-69-5 structure
Product Name:3-Cyclohexyl-1,2,3-oxadiazol-3-ium-5-olate
CAS No:20600-69-5
MF:C8H12N2O2
MW:168.193081855774
CID:910113
PubChem ID:209848
Update Time:2025-04-19
3-Cyclohexyl-1,2,3-oxadiazol-3-ium-5-olate Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexyl-1,2,3-oxadiazol-3-ium-5-olate
- 3-cyclohexyloxadiazol-3-ium-5-olate
- SCHEMBL10899397
- 3-Cyclohexylsydnone
- BRN 3670392
- Sydnone, 3-cyclohexyl-
- 20600-69-5
- DTXSID60174615
- DB-241025
-
- Inchi： 1S/C8H12N2O2/c11-8-6-10(9-12-8)7-4-2-1-3-5-7/h6-7H,1-5H2
- InChI Key： LBWGAPRXZZUQPR-UHFFFAOYSA-N
- SMILES： O1C(=C[N+](C2CCCCC2)=N1)[O-]
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 53Ų
Experimental Properties
- PSA: 52.97
3-Cyclohexyl-1,2,3-oxadiazol-3-ium-5-olate Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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